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Compound of Interest

Compound Name: 5-Bromo-8-methoxyisoquinoline

Cat. No.: B1526008

An In-depth Technical Guide to 5-Bromo-8-methoxyisoquinoline

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-8-methoxyisoquinoline,
a heterocyclic aromatic compound of significant interest in medicinal chemistry and organic
synthesis. We will delve into its fundamental chemical and physical properties, established
synthesis methodologies, and its pivotal role as a versatile building block for the development
of novel pharmaceutical agents. This document is intended for researchers, chemists, and drug
development professionals, offering field-proven insights and detailed protocols to support
advanced research and development activities.

Core Compound Identification and Physicochemical
Properties

5-Bromo-8-methoxyisoquinoline is a substituted isoquinoline, a heterocyclic scaffold
characterized by a fused benzene and pyridine ring system. The strategic placement of a
bromine atom at the 5-position and a methoxy group at the 8-position endows the molecule
with unique reactivity, making it a valuable precursor in synthetic chemistry.[1] The bromine
atom serves as a versatile handle for a variety of cross-coupling reactions, while the electron-
donating methoxy group influences the electronic properties of the aromatic system.

Table 1: Physicochemical and Identification Data for 5-Bromo-8-methoxyisoquinoline
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Property Value Source(s)
CAS Number 679433-91-1 [1]
Molecular Formula C10HsBrNO [1][2]
Molecular Weight 238.08 g/mol [11[2]
IUPAC Name >-bromo-& [1]

methoxyisoquinoline

, COC1=C2C=NC=CC2=C(C=C
Canonical SMILES B [1]
r

Physical Form Solid

| Storage | Sealed in dry, room temperature | |

Chemical Structure and Reactivity Profile

The reactivity of 5-Bromo-8-methoxyisoquinoline is dictated by the interplay of its constituent
functional groups on the core isoquinoline scaffold. Understanding this profile is critical for its
effective utilization in multi-step syntheses.

Caption: Chemical structure of 5-Bromo-8-methoxyisoquinoline.

Key Reaction Modalities:

e Cross-Coupling Reactions: The C5-bromine atom is the primary site for palladium-catalyzed
cross-coupling reactions, such as Suzuki-Miyaura (for C-C bond formation), Buchwald-
Hartwig (for C-N bond formation), and Sonogashira (for C-C triple bond formation). These
reactions are foundational in modern drug discovery for assembling complex molecular
architectures.[1]

e Nucleophilic Aromatic Substitution (SNAr): While the bromine atom can be a target for
nucleophilic substitution, this is less common than cross-coupling unless activated by
strongly electron-withdrawing groups, which are absent here. The methoxy group is
generally stable but can be cleaved under harsh acidic conditions (e.g., HBr, BBrs) to reveal
the corresponding 8-hydroxyisoquinoline, providing another avenue for functionalization.
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e Oxidation and Reduction: The isoquinoline ring system can be subjected to various oxidation
and reduction reactions to yield different derivatives, although these transformations must be
carefully controlled to avoid undesired side reactions.[1]

Synthesis Methodology: A Practical Approach

The synthesis of 5-Bromo-8-methoxyisoquinoline is most commonly achieved through the
regioselective bromination of its precursor, 8-methoxyisoquinoline. The electron-donating
nature of the methoxy group at the C8 position directs electrophilic substitution primarily to the
C5 (para) position.

G-Methoxyisoquinoline (Precursora Brominating Agent (e.g., NBS)
lCrude Product
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Purification
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Caption: Synthetic workflow for 5-Bromo-8-methoxyisoquinoline.
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Protocol 1: Synthesis via Bromination of 8-
Methoxyisoquinoline

This protocol describes a representative procedure for the synthesis of 5-Bromo-8-
methoxyisoquinoline. The choice of a strong acid like sulfuric acid as the solvent helps to
activate the isoquinoline ring towards electrophilic attack while controlling regioselectivity.[3][4]

Materials:

¢ 8-Methoxyisoquinoline

e N-Bromosuccinimide (NBS) or Bromine (Brz)

e Concentrated Sulfuric Acid (H2SOa4) or Nitrobenzene[1]
* Ice bath

e Sodium bicarbonate (NaHCO3s) solution

o Organic solvent for extraction (e.g., Dichloromethane)
e Drying agent (e.g., Na2S0a)

o Standard laboratory glassware and magnetic stirrer
Step-by-Step Procedure:

e Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer and a
thermometer, dissolve 8-methoxyisoquinoline in concentrated sulfuric acid at 0 °C (using an
ice bath). The acid serves as both the solvent and a catalyst.

e Bromination: Slowly add N-Bromosuccinimide (NBS) portion-wise to the stirred solution. The
use of NBS is often preferred over liquid bromine for easier handling and improved safety.[5]
Maintain the internal temperature below 5 °C throughout the addition to minimize the
formation of byproducts.

e Reaction Monitoring: Allow the reaction to stir at a low temperature for several hours. Monitor
the progress of the reaction using Thin Layer Chromatography (TLC) until the starting
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material is consumed.

o Workup: Carefully pour the reaction mixture over crushed ice to quench the reaction. This
will precipitate the crude product.

o Neutralization and Extraction: Neutralize the acidic aqueous solution by slowly adding a
saturated solution of sodium bicarbonate until the pH is approximately 7-8. Extract the
product into an organic solvent like dichloromethane (3x).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate (NazS0Oa), filter,
and concentrate under reduced pressure. The resulting crude solid can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/heptane) or by column
chromatography to yield pure 5-Bromo-8-methoxyisoquinoline.

Applications in Research and Drug Development

5-Bromo-8-methoxyisoquinoline is not typically an active pharmaceutical ingredient (API)
itself but rather a crucial intermediate or building block.[1] The isoquinoline core is a privileged
scaffold in medicinal chemistry, appearing in numerous natural products and synthetic drugs.

» Scaffold for Bioactive Molecules: Its structure serves as a key precursor for synthesizing
compounds with potential therapeutic applications.[1] Isoquinoline derivatives have
demonstrated a wide spectrum of biological activities, including anticancer, antimalarial, and
antimicrobial properties.[6]

o Key Intermediate: Bromoisoquinoline derivatives are key intermediates in the synthesis of
complex pharmaceutical compounds.[4] The bromine atom at the 5-position allows for the
introduction of diverse functionalities through cross-coupling chemistry, enabling the
exploration of a broad chemical space in the search for new drug candidates.

Safety, Handling, and Storage

As a research chemical, 5-Bromo-8-methoxyisoquinoline must be handled with appropriate
care. While specific toxicological data for this exact isomer is not readily available, data from
the closely related isomer, 5-Bromo-8-methoxyquinoline (CAS 10522-47-1), provides a strong
basis for hazard assessment.
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Hazard Identification (based on 5-Bromo-8-methoxyquinoline):
e H315: Causes skin irritation.[2][7]

e H319: Causes serious eye irritation.[2][7]

o H335: May cause respiratory irritation.[2][7]

Recommended Handling Procedures:

» Personal Protective Equipment (PPE): Wear protective gloves, safety goggles (conforming to
EN 166), and a lab coat.[2]

e Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of
dust or vapors.[2]

o First Aid:

o Skin Contact: Wash off immediately with plenty of soap and water. If irritation persists,
seek medical attention.[2]

o Eye Contact: Rinse immediately with plenty of water for at least 15 minutes. Get medical
attention.[2]

o Inhalation: Remove to fresh air. If breathing is difficult, seek medical attention.[2]
Storage:

» Store in a tightly sealed container in a dry, cool, and well-ventilated place. Keep away from
oxidizing agents.

Conclusion

5-Bromo-8-methoxyisoquinoline is a high-value chemical intermediate with significant utility
in pharmaceutical research and organic synthesis. Its defined structure and versatile reactivity,
particularly at the C5-bromo position, provide chemists with a reliable platform for constructing
complex molecular targets. Adherence to proper synthesis protocols and safety precautions is
essential for its effective and safe application in the laboratory. This guide provides the
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foundational knowledge required for professionals to leverage this compound in their research
and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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